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chimaerol chimaerol
Brand Name: Vulcanchem
CAS No.: 1256-87-7
VCID: VC0073040
InChI: InChI=1S/C27H48O5/c1-15(5-8-22(30)16(2)14-28)19-6-7-20-25-21(13-24(32)27(19,20)4)26(3)10-9-18(29)11-17(26)12-23(25)31/h15-25,28-32H,5-14H2,1-4H3/t15-,16+,17+,18-,19-,20+,21+,22?,23-,24+,25+,26+,27-/m1/s1
SMILES: CC(CCC(C(C)CO)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula: C27H48O5
Molecular Weight: 452.676

chimaerol

CAS No.: 1256-87-7

Main Products

VCID: VC0073040

Molecular Formula: C27H48O5

Molecular Weight: 452.676

chimaerol - 1256-87-7

CAS No. 1256-87-7
Product Name chimaerol
Molecular Formula C27H48O5
Molecular Weight 452.676
IUPAC Name (3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R,6S)-5,7-dihydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7,12-triol
Standard InChI InChI=1S/C27H48O5/c1-15(5-8-22(30)16(2)14-28)19-6-7-20-25-21(13-24(32)27(19,20)4)26(3)10-9-18(29)11-17(26)12-23(25)31/h15-25,28-32H,5-14H2,1-4H3/t15-,16+,17+,18-,19-,20+,21+,22?,23-,24+,25+,26+,27-/m1/s1
Standard InChIKey CPKBPCHJXMSTOE-PSXOPYQCSA-N
SMILES CC(CCC(C(C)CO)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Last Modified Aug 20 2021
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